Naturally occurring thiophens. Part V. Acetylenic thiophens from the Basidiomycete Daedalea juniperina Murr

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690001813

Abstract

Two new thiophen derivatives, metabolites of Daedalea juniperina Murr, have been identified as 2-lactoyl-5-(prop-1-ynyl)thiophen (IX) and 2-(prop-1-ynyl)-5-pyruvoylthiophen (XI). Syntheses of the diketone (XI) and related thiophen derivatives are described.

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